Cas no 63001-32-1 (Propyl 6-oxo-1,6-dihydropyridazine-3-carboxylate)

Propyl 6-oxo-1,6-dihydropyridazine-3-carboxylate is a pyridazine derivative with notable applications in pharmaceutical and agrochemical research. Its structure features a carboxylate ester group at the 3-position and a ketone functionality at the 6-position, making it a versatile intermediate for synthesizing heterocyclic compounds. The propyl ester moiety enhances solubility in organic solvents, facilitating further derivatization. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its pyridazine core, which is known to impart pharmacological activity. Its stability under standard laboratory conditions and compatibility with common synthetic methodologies further underscore its utility in research and industrial applications.
Propyl 6-oxo-1,6-dihydropyridazine-3-carboxylate structure
63001-32-1 structure
Product Name:Propyl 6-oxo-1,6-dihydropyridazine-3-carboxylate
CAS No:63001-32-1
MF:C8H10N2O3
MW:182.176601886749
CID:2789438
PubChem ID:12346429
Update Time:2025-05-27

Propyl 6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Propyl 6-hydroxypyridazine-3-carboxylate
    • Propyl 6-oxo-1,6-dihydropyridazine-3-carboxylate
    • 63001-32-1
    • AKOS018720194
    • DTXSID70492796
    • Propyl6-hydroxypyridazine-3-carboxylate
    • Inchi: 1S/C8H10N2O3/c1-2-5-13-8(12)6-3-4-7(11)10-9-6/h3-4H,2,5H2,1H3,(H,10,11)
    • InChI Key: JYWHNUVMOAERQR-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(NN=1)=O)=O)CCC

Computed Properties

  • Exact Mass: 182.06914219Da
  • Monoisotopic Mass: 182.06914219Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 67.8Ų

Propyl 6-oxo-1,6-dihydropyridazine-3-carboxylate Pricemore >>

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